Cas no 55919-77-2 (2-Propenoic acid,3-hydroxy-2,2-bis(hydroxymethyl)propyl ester)

• Product Name: 2-Propenoic acid,3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• CAS No: 55919-77-2
• MF: C₈H₁₄O₅
• MW: 190.193763256073
• CID: 375440
• PubChem ID: 91938
• Update Time: 2025-04-19

2-Propenoic acid,3-hydroxy-2,2-bis(hydroxymethyl)propyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• 3-Hydroxy-2,2-bis(hydroxymethyl)propyl acrylate
• [3-hydroxy-2,2-bis(hydroxymethyl)propyl] prop-2-enoate
• ZCZFEIZSYJAXKS-UHFFFAOYSA-N
• NS00033429
• pentaerythritol acrylate
• SCHEMBL123908
• 55919-77-2
• 37JG22448T
• EINECS 259-906-1
• 2-Propenoic acid, 3-hydroxy-2,2-bis(hydroxymethyl)propyl ester
• DTXSID70204518

• Inchi： 1S/C8H14O5/c1-2-7(12)13-6-8(3-9,4-10)5-11/h2,9-11H,1,3-6H2
• InChI Key： ZCZFEIZSYJAXKS-UHFFFAOYSA-N
• SMILES： O(C(C=C)=O)CC(CO)(CO)CO

Computed Properties

• Exact Mass: 190.08412
• Monoisotopic Mass: 190.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1
• Topological Polar Surface Area: 87Ų

Experimental Properties

• PSA: 86.99